Cas no 1313838-24-2 (1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid
• CAS No: 1313838-24-2
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5217231
• Update Time: 2025-10-22

1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid
• STL133223
• 1-(9-Thia-1,5,7-triaza-fluoren-8-yl)-piperidine-4-carboxylic acid
• 1-(pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylicacid
• 4-Piperidinecarboxylic acid, 1-pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl-
• 1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C15H14N4O2S/c20-15(21)9-3-6-19(7-4-9)13-12-11(17-8-18-13)10-2-1-5-16-14(10)22-12/h1-2,5,8-9H,3-4,6-7H2,(H,20,21)
• InChI Key： SFFGOIUYBSQKDV-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)C2C1=C(N=CN=2)N1CCC(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 2.4
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid

1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid (CAS 1313838-24-2): A Comprehensive Overview

1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid (CAS 1313838-24-2) is a heterocyclic compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of various biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes and receptors involved in disease pathways.

The molecular structure of 1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid combines a pyrido-thieno-pyrimidine core with a piperidine-4-carboxylic acid moiety. This combination imparts unique physicochemical properties, making it a valuable scaffold in medicinal chemistry. The compound's solubility, stability, and reactivity are often discussed in scientific forums, as these properties are critical for its application in high-throughput screening and lead optimization processes.

One of the most frequently searched questions about CAS 1313838-24-2 relates to its synthetic routes and purification methods. Researchers often seek detailed protocols for its preparation, as the compound's complex structure requires precise reaction conditions. Common synthetic approaches involve multi-step reactions, including cyclization and functional group transformations, which are optimized to achieve high yields and purity. The demand for this compound has increased due to its role in developing novel therapeutic agents, particularly in oncology and neurology.

In the context of current trends, 1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid is often associated with the growing interest in kinase inhibitors. Kinases are a hot topic in drug discovery, and this compound's scaffold is being explored for its potential to modulate kinase activity. Additionally, its application in fragment-based drug design (FBDD) is another area of active research, as scientists look for smaller, more efficient building blocks to develop new drugs.

The market dynamics for CAS 1313838-24-2 reflect its importance in the pharmaceutical industry. Suppliers and manufacturers are increasingly offering this compound in various quantities, catering to both academic and industrial researchers. Quality control and analytical characterization, such as HPLC and NMR, are critical aspects that buyers consider when sourcing this material. The compound's stability under different storage conditions is also a common query among end-users.

From a regulatory perspective, 1-(Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylic acid is not classified as a hazardous or controlled substance, making it accessible for research purposes. However, researchers are advised to follow standard laboratory safety protocols when handling this compound. Its non-toxic profile, combined with its versatile applications, makes it a preferred choice for many synthetic and medicinal chemistry projects.

Looking ahead, the future of CAS 1313838-24-2 appears promising, with ongoing studies exploring its potential in new therapeutic areas. Its role in the development of next-generation small-molecule drugs is particularly exciting, as researchers continue to uncover its full potential. As the demand for innovative drug candidates grows, this compound is likely to remain a focal point in scientific and industrial research.